{2-[(4-Methylphenyl)methylidene]cyclopropyl}methanol

• CAS No.: 850403-65-5
• Molecular Formula: C12H14O
• Molecular Weight: 174.24 g/mol
• IUPAC Name: [2-[(4-methylphenyl)methylidene]cyclopropyl]methanol
• InChI: InChI=1S/C12H14O/c1-9-2-4-10(5-3-9)6-11-7-12(11)8-13/h2-6,12-13H,7-8H2,1H3
• InChI Key: FYMFNRQUKHJYHK-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)C=C2CC2CO

Description

{2-[(4-Methylphenyl)methylidene]cyclopropyl}methanol is an organic compound with a unique structure that includes a cyclopropyl ring and a methanol group attached to a methylphenyl group

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of {2-[(4-Methylphenyl)methylidene]cyclopropyl}methanol typically involves the reaction of 4-methylbenzaldehyde with cyclopropylmethanol under specific conditions. The reaction is usually carried out in the presence of a catalyst, such as a Lewis acid, to facilitate the formation of the desired product. The reaction conditions, including temperature and solvent, are optimized to achieve high yield and purity of the compound.

Industrial Production Methods

Industrial production of this compound may involve large-scale synthesis using similar reaction conditions as in the laboratory. The process is scaled up to accommodate the production demands, and additional steps such as purification and quality control are implemented to ensure the consistency and quality of the final product.

Chemical Reactions Analysis

Types of Reactions

{2-[(4-Methylphenyl)methylidene]cyclopropyl}methanol undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding ketones or aldehydes.

Reduction: Reduction reactions can convert the compound into alcohols or other reduced forms.

Substitution: The compound can undergo substitution reactions where functional groups are replaced by other groups.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO₄) and chromium trioxide (CrO₃).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH₄) and sodium borohydride (NaBH₄) are used.

Substitution: Reagents like halogens (Cl₂, Br₂) and nucleophiles (NH₃, OH⁻) are employed.

Major Products Formed

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield ketones or aldehydes, while reduction may produce alcohols.

Scientific Research Applications

{2-[(4-Methylphenyl)methylidene]cyclopropyl}methanol has several applications in scientific research:

Chemistry: Used as a building block for synthesizing more complex molecules.

Biology: Investigated for its potential biological activities and interactions with biomolecules.

Medicine: Explored for its potential therapeutic properties and as a precursor for drug development.

Industry: Utilized in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism by which {2-[(4-Methylphenyl)methylidene]cyclopropyl}methanol exerts its effects involves interactions with specific molecular targets and pathways. The compound may bind to enzymes or receptors, altering their activity and leading to various biological effects. The exact pathways and targets depend on the specific application and context of use.

Comparison with Similar Compounds

Similar Compounds

{2-[(4-Methylphenyl)methylidene]cyclopropyl}methanol: shares similarities with other cyclopropyl-containing compounds and methanol derivatives.

Cyclopropylmethanol: A simpler compound with a similar cyclopropyl group but lacking the methylphenyl group.

4-Methylbenzaldehyde: A precursor in the synthesis of this compound.

Uniqueness

The uniqueness of this compound lies in its combined structural features, which confer specific chemical and biological properties not found in simpler analogs. This makes it a valuable compound for various research and industrial applications.